Cas no 900262-15-9 (8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 900262-15-9
• MF: C₂₂H₂₇N₅O₄
• MW: 425.480884790421
• CID: 6603143
• PubChem ID: 4897677
• Update Time: 2025-06-20

8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 6-(2,4-dimethoxyphenyl)-4,7-dimethyl-2-(3-methylbutyl)purino[7,8-a]imidazole-1,3-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-(3-methylbutyl)-
• AKOS001406057
• Z240870674
• VU0606764-1
• F3235-1287
• 900262-15-9
• 8-(2,4-dimethoxyphenyl)-3-isopentyl-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• Inchi： 1S/C22H27N5O4/c1-13(2)9-10-25-20(28)18-19(24(4)22(25)29)23-21-26(18)12-14(3)27(21)16-8-7-15(30-5)11-17(16)31-6/h7-8,11-13H,9-10H2,1-6H3
• InChI Key： VKBQKCBCSDOYMV-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(C3=CC=C(OC)C=C3OC)C1=NC1=C2C(=O)N(CCC(C)C)C(=O)N1C

Computed Properties

• Exact Mass: 425.20630436g/mol
• Monoisotopic Mass: 425.20630436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 542.5±60.0 °C(Predicted)
• pka: 4.21±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione and Its Significance in Modern Chemical Biology

8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione is a complex organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to the imidazopyrimidine class of heterocyclic molecules, which are known for their diverse pharmacological properties. The presence of multiple functional groups, including dimethoxyphenyl, dimethyl, and 3-methylbutyl substituents, contributes to its intricate chemical profile and suggests a wide range of possible interactions with biological targets.

The CAS number 900262-15-9 associated with this compound is a unique identifier that distinguishes it from other chemical entities. This numbering system ensures precise classification and retrieval of information related to the compound's synthesis, properties, and applications. In the context of pharmaceutical research, such identifiers are crucial for maintaining consistency and accuracy across scientific literature and databases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of 8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione with various biological targets. These studies have highlighted its potential as a scaffold for developing novel therapeutic agents. For instance, the dimethoxyphenyl moiety is known to exhibit antioxidant properties and can interact with enzymes involved in inflammatory pathways. The dimethyl and 3-methylbutyl groups contribute to the compound's lipophilicity, which is often a critical factor in drug bioavailability and membrane permeability.

In vitro studies have demonstrated that this compound exhibits promising activity against several disease-related targets. Notably, research has shown that it can inhibit the activity of kinases involved in cancer progression. The ability of 8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione to modulate these kinases suggests its potential as a lead compound for further development into targeted therapies. Additionally, its interaction with other enzymes and receptors has been explored in preclinical models.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex imidazopyrimidine core. These methods not only enhance efficiency but also allow for the introduction of diverse substituents at strategic positions within the molecule. The role of chiral auxiliaries and asymmetric catalysis has been particularly important in achieving enantiomerically pure forms of the compound.

The pharmacokinetic properties of 8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H，8H-imidazo1，2-gpurine-2，4-dione are under active investigation to assess its suitability for clinical applications. Factors such as solubility、metabolism、and excretion play a critical role in determining its bioavailability and therapeutic efficacy. Computational simulations have been instrumental in predicting these properties before experimental validation is conducted.

One of the most exciting aspects of this compound is its potential application in combination therapies. By leveraging its ability to interact with multiple targets simultaneously， researchers aim to develop synergistic approaches that enhance treatment outcomes. Preliminary data suggest that when combined with existing chemotherapeutic agents， 8-(2，4-dimethoxyphenyl)-1，7-dimethyl-3(（3-methylbutyl)）-1 H， 2 H， 3 H， 4 H， 8 H -imidazo[ 1 ， 2 - g purine - 2 ， 4 - dione can improve response rates in cancer models without significant increases in toxicity.

The development of novel drug candidates is a highly collaborative effort that involves chemists、biologists、pharmacologists，and clinicians working together。 The integration of high-throughput screening technologies has accelerated the identification of promising compounds like this one。 By systematically testing large libraries of molecules for biological activity， researchers can rapidly narrow down their focus to those with the most compelling profiles.

As our understanding of disease mechanisms continues to evolve， so does our approach to drug discovery。 The imidazopyrimidine scaffold represented by 8-( 2 ， 4 - dimethoxyphenyl) - 1 ， 7 - dimethyl - 3 ( ( 3 - methylbutyl) ) - 1 H ， 2 H ， 3 H ， 4 H ， 8 H -imidazo[ 1 ， 2 - g purine - 2 ， 4 - dione exemplifies how structural innovation can lead to breakthroughs in therapeutic intervention。 Future studies will undoubtedly uncover new applications for this versatile molecule。